Cas no 55079-83-9 (Acitretin)

• Product Name: Acitretin
• CAS No: 55079-83-9
• MF: C₂₁H₂₆O₃
• MW: 326.429346561432
• MDL: MFCD00866632
• CID: 56696
• PubChem ID: 5284513
• Update Time: 2026-02-28

Acitretin Chemical and Physical Properties

Names and Identifiers

• Etretin
• 9-(4-methoxy-2,3,6-trimethylphenyl)-3,7-dimethyl-2,4,6,8-nonatetraenoic acid
• Neotigason
• Soriatane
• acitretin
• ( 2E,4E,6E,8E )-9-(4-methoxy-2,3,6-trimethylphenyl)-3,7-dimethyl-nona-2,4,6,8-tetraenoic acid
• Acetretin
• Ro 10-1670
• VE-821
• Acitreti
• Acritretin
• all-trans-etretin
• retinoidetretin
• 9-(4-Methoxy-2,3,6-trimethylphenyl)-3,7-dimethylnona-2,4,6,8-tetraenoic acid
• (2E,4E,6E,8E)-9-(4-Methoxy-2,3,6-trimethylphenyl)-3,7-dimethylnona-2,4,6,8-tetraenoic Acid
• Acitretine
• all-trans-Acitretin
• Retinoid etretin
• Acitretinum
• Acitretina
• TMMP
• Acitretinum [Latin]
• Acitretine [French]
• Acitretina [Spanish]
• 13-cis-Acitretin
• (all-E)-9-(4-Methoxy-2,3,6-trimethylphenyl)-3,7-dimethyl-2,4,6,8-nonatetraenoic acid
• all-trans-3,7-Dimethyl-9-(4-methox
• LCH760E9T7
• Acitretin, >=98.0% (HPLC)
• EN300-117242
• BIDD:GT0617
• ACITRETIN (USP MONOGRAPH)
• 2,4,6,8-Nonatetraenoic acid, 9-(4-methoxy-2,3,6-trimethylphenyl)-3,7-dimethyl-
• CHEMBL1131
• 419534-31-9
• SW199134-2
• ACITRETIN [USP-RS]
• D05BB02
• CS-1855
• Isoacitretin;Ro 13-7652
• 54757-46-9
• CHEBI:50173
• C75579
• MLS001076667
• CHEBI:50172
• ACITRETIN [WHO-DD]
• ACITRETIN [INN]
• ACITRETIN [HSDB]
• NCGC00163127-01
• Acitretin, United States Pharmacopeia (USP) Reference Standard
• 2,4,6,8-Nonatetraenoic acid, 9-(4-methoxy-2,3,6-trimethylphenyl)-3,7-dimethyl-, (2E,4E,6E,8E)-
• Acitretin,(S)
• UNII-LCH760E9T7
• ACITRETIN [USP MONOGRAPH]
• 2,4,6,8-Nonatetraenoic acid, 9-(4-methoxy-2,3,6-trimethylphenyl)-3,7-dimethyl-, (all-E)-
• KS-5246
• BCPP000437
• (2E,4E,6E,8E)-9-(4-methoxy-2,3,6-trimethyl-phenyl)-3,7-dimethyl-nona-2,4,6,8-tetraenoic acid
• ACITRETIN [MART.]
• DTXCID902553
• Soriatane (TN)
• Acitretin (USAN:USP:INN:BAN)
• GTPL7598
• Soriatane CK
• Trimethylmethoxyphenyl-retinoic acid
• Acitretin, Pharmaceutical Secondary Standard; Certified Reference Material
• Acitretinum (Latin)
• NS00002571
• U0279
• BA164136
• EN300-1273239
• CCRIS 5534
• Acitretin 100 microg/mL in Acetonitrile:Acetone
• A830475
• Acitretin- Bio-X
• HY-B0107
• ACITRETIN (EP MONOGRAPH)
• ACITRETIN [ORANGE BOOK]
• s1368
• Acitretin; (all-E)-9-(4-Methoxy-2,3,6-trimethylphenyl)-3,7-dimethylnona-2,4,6,8-tetraenoic acid
• Acitretin (USP/INN)
• SCHEMBL3759
• Ro-10-1670/000
• HMS2234L17
• AB00698376_09
• AC-4702
• (2E,4E,6E,8E)-3,7-dimethyl-9-[2,3,6-trimethyl-4-(methyloxy)phenyl]nona-2,4,6,8-tetraenoic acid
• ACITRETIN [EP MONOGRAPH]
• all-trans-3,7-Dimethyl-9-(4-methoxy-2,3,6-trimethylphenyl)-2,4,6,8-nonatetraenoic acid
• D02754
• SR-01000763200
• Acitretin, European Pharmacopoeia (EP) Reference Standard
• Acitretin [USAN:USP:INN:BAN]
• MFCD00866632
• CAS-55079-83-9
• 1ST40189
• Acitretin, British Pharmacopoeia (BP) Reference Standard
• DTXSID6022553
• NCGC00163127-03
• CCG-220668
• BDBM50088429
• SR-01000763200-3
• DB00459
• 13-CIS-ACITRETIN-D3
• Spectrum5_002065
• AS-12644
• BCP9000229
• Ro 10-1670/000
• Z2312273468
• Ro-10-1670
• ACITRETIN [USP IMPURITY]
• 13-is Acitretin
• Tox21_112012
• HSDB 7187
• ACITRETIN (MART.)
• 2,4,6,8-Nonatetraenoic acid, 3,7-dimethyl-9-(4-methoxy-2,3,6-trimethylphenyl)-, (all-E)-
• ACITRETIN [USAN]
• (2E,4E,6E,8E)-9-(4-Methoxy-2,3,6-trimethylphenyl)-3,7-dimethyl-2,4,6,8-nonatetraenoic acid
• NCGC00163127-02
• EINECS 259-474-4
• Ro-101670000
• Q341500
• ACITRETIN (USP IMPURITY)
• AKOS015889991
• AB00698376-08
• HMS3714E17
• SMR000499573
• CS-0368934
• ACITRETIN [VANDF]
• 9-cis Acitretin
• ACITRETIN [MI]
• HMS3259J12
• BRD-K90699611-001-01-4
• 55079-83-9
• ACITRETIN (USP-RS)
• DB-222690
• BRD-K62012036-001-13-6
• BRD-K62012036-001-14-4
• (2E,4E,6E,8E)-9-(4-Methoxy-2,3,6-trimethylphenyl)-3,7-dimethylnona-2,4,6,8-tetraenoicacid
• NC00723
• STL565770
• Acitretin

• MDL： MFCD00866632
• Inchi： 1S/C21H26O3/c1-14(8-7-9-15(2)12-21(22)23)10-11-19-16(3)13-20(24-6)18(5)17(19)4/h7-13H,1-6H3,(H,22,23)/b9-7+,11-10+,14-8+,15-12+
• InChI Key： IHUNBGSDBOWDMA-AQFIFDHZSA-N
• SMILES： O(C)C1C=C(C)C(/C=C/C(=C/C=C/C(=C/C(=O)O)/C)/C)=C(C)C=1C

Computed Properties

• Exact Mass: 326.18800
• Monoisotopic Mass: 326.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 6.1

Experimental Properties

• Color/Form: Powder
• Density: 1.1348 (rough estimate)
• Melting Point: 230°C(lit.)
• Boiling Point: 521.3°C at 760 mmHg
• Flash Point: 180.3±20.3 °C
• Refractive Index: 1.4700 (estimate)
• Stability/Shelf Life: LIGHT SENSITIVE
• PSA: 46.53000
• LogP: 5.16700
• Merck: 112
• λmax: 352(MeOH)(lit.)

Acitretin Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H315,H319,H360,H410
• Warning Statement： P201,P273,P305+P351+P338,P308+P313,P501
• Hazardous Material transportation number：UN 3077
• WGK Germany：3
• Hazard Category Code： 61-36/38-50/53
• Safety Instruction： S53-S37/39-S45-S60-S61
• FLUKA BRAND F CODES：8-10-21
• RTECS：RA8460000
• Hazardous Material Identification：
• Safety Term：S53;S37/39;S45;S60;S61
• Packing Group：III
• HazardClass：9
• PackingGroup：III
• Toxicity：LD50 i.p. in mice (mg/kg): >4000 (1 day), 700 (10 days), 700 (20 days) (Bollag, 1978)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Packing Group：III
• Risk Phrases：R36/38; R61; R50/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids

Additional information on Acitretin

Professional Introduction to Acitretin (CAS No: 55079-83-9)

Acitretin, chemically known by the CAS number 55079-83-9, is a synthetic analog of retinoic acid and belongs to the class of retinoids. It is widely recognized for its therapeutic applications in the management of various dermatological conditions, particularly psoriasis. The compound's unique molecular structure and pharmacological properties have made it a subject of extensive research and clinical interest in recent years.

The mechanism of action of Acitretin revolves around its ability to modulate cellular differentiation and proliferation. By binding to retinoic acid receptors (RARs) and retinoid X receptors (RXRs), it influences gene expression, thereby affecting the growth and differentiation of skin cells. This mechanism has been extensively studied, and recent research has highlighted its potential in treating not only psoriasis but also other skin disorders.

In recent years, significant advancements have been made in understanding the pharmacokinetics and pharmacodynamics of Acitretin. Studies have shown that the compound exhibits a high degree of bioavailability upon oral administration, with peak plasma concentrations typically observed within a few hours post-dose. The elimination half-life of Acitretin is relatively long, which allows for once-daily dosing schedules, enhancing patient compliance.

One of the most notable clinical applications of Acitretin is in the treatment of moderate to severe psoriasis. Clinical trials have demonstrated its efficacy in improving symptoms such as redness, scaling, and itching associated with the condition. Furthermore, research has indicated that Acitretin can lead to long-term remission in some patients, making it a valuable therapeutic option for those with chronic psoriasis.

Beyond dermatological uses, Acitretin has shown promise in other medical fields. Emerging research suggests that it may have anti-inflammatory properties that could be beneficial in managing autoimmune diseases. Additionally, studies are exploring its potential role in cancer prevention and treatment due to its ability to induce apoptosis in certain cell types.

The safety profile of Acitretin is well-documented, but like all medications, it is associated with potential side effects. Common adverse effects include dry skin, hair loss, and increased susceptibility to sunlight. However, these side effects are generally manageable with appropriate patient education and monitoring. It is crucial for healthcare providers to conduct thorough evaluations before prescribing Acitretin to ensure optimal patient outcomes.

Recent advancements in drug delivery systems have also expanded the therapeutic possibilities of Acitretin. Novel formulations such as topical gels and transdermal patches are being developed to improve patient comfort and adherence. These innovations aim to enhance the efficacy of treatment while minimizing systemic side effects.

The future of Acitretin research looks promising, with ongoing studies focusing on optimizing its therapeutic applications and exploring new indications. The compound's multifaceted mechanisms of action make it a versatile tool in modern medicine. As our understanding of its pharmacological properties continues to evolve, so too will its role in treating a wide range of medical conditions.